2-amino-N-(9-ethyl-9H-carbazol-3-yl)-acetamide

• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol
• IUPAC Name: 2-amino-N-(9-ethylcarbazol-3-yl)acetamide
• InChI: InChI=1S/C16H17N3O/c1-2-19-14-6-4-3-5-12(14)13-9-11(7-8-15(13)19)18-16(20)10-17/h3-9H,2,10,17H2,1H3,(H,18,20)
• InChI Key: LOVAFDARHQJSJN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CN)C3=CC=CC=C31

Description

2-amino-N-(9-ethyl-9H-carbazol-3-yl)-acetamide is a useful research compound. Its molecular formula is C16H17N3O and its molecular weight is 267.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The [(9-ethyl-9H-carbazol-3-ylcarbamoyl)-methyl]-carbamic acid tert-butyl ester (9.1 g, 25 mmol) was stirred for 1 hour in 1:1 concentrated aqueous HCl/ethanol to give a gray solid that was concentrated under reduced pressure. The residue was then extracted from saturated aqueous Na2CO3 with CH2Cl2, the combined organic layers were dried (Na2SO4) and then concentrated under reduced pressure to afford 2-amino-N-(9-ethyl-9H-carbazol-3-yl)-acetamide (6.1 g, 93%) as an off-white solid. MS m/z @ 268 (M+1).